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Compound of Interest

Compound Name: 1,1-Diphenyl-2-propanol

Cat. No.: B1345509

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Diphenyl-2-propanol, identified by the CAS number 29338-49-6, is an organic compound
belonging to the secondary alcohol class.[1] Its structure features a propanol backbone with
two phenyl groups attached to the first carbon atom.[2] This compound is typically a white
crystalline solid at room temperature.[2] While not as extensively studied as some other
pharmaceutical scaffolds, 1,1-Diphenyl-2-propanol serves as a valuable intermediate in the
synthesis of more complex organic molecules, including potential pharmaceuticals and
agrochemicals.[2] Its unique structural properties and reactivity make it a subject of interest in
organic synthesis and material science. This guide provides a comprehensive overview of its
known physicochemical properties, spectroscopic data, synthesis, and biological potential
based on available literature.

Physicochemical Properties

The fundamental properties of 1,1-Diphenyl-2-propanol are summarized below. These
characteristics are essential for its handling, application in reactions, and analytical
identification.
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Property Value Reference(s)
IUPAC Name 1,1-diphenylpropan-2-ol [1112]

CAS Number 29338-49-6 [11[2]1131[4][5][6]
Molecular Formula CisH160 [112]1[3][4][5]
Molecular Weight 212.29 g/mol [L1121[31[4115]
Appearance White crystalline solid [2]

Melting Point 59-63 °C [31[6]

Boiling Point 312.13 °C (estimate) [3]

Density 1.058 g/cm3 [5]

Spectroscopic Profile

Spectroscopic analysis is critical for the structural elucidation and confirmation of 1,1-Diphenyl-
2-propanol.
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Spectroscopic Characteristic o
. . Description Reference(s)
Technique Absorption

This band is
characteristic of the
hydroxy! (-OH)
group's stretching
Infrared (IR) 3300-3500 cm~? vibration. Its 2]
Spectroscopy (broad, strong) broadness indicates
intermolecular
hydrogen bonding
between alcohol

molecules.

This absorption band

o corresponds to the
UV-Visible _
254-260 nm Tt - TT* electronic [2]
Spectroscopy N o
transition within the

aromatic phenyl rings.

Note: While Nuclear Magnetic Resonance (NMR) spectroscopy is a standard technique for
characterization, detailed spectral data for 1,1-Diphenyl-2-propanol was not available in the
reviewed literature.[2]

Synthesis and Reactivity
Synthetic Approach

The synthesis of 1,1-Diphenyl-2-propanol can be achieved through various standard organic
chemistry methods. A common and effective approach is the Grignard reaction, which involves
the nucleophilic addition of an organomagnesium halide to a carbonyl compound. For this
target molecule, the reaction between diphenylacetaldehyde and methylmagnesium bromide
provides a direct route.

Experimental Protocol: Grighard Synthesis of 1,1-
Diphenyl-2-propanol
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This protocol outlines a general procedure for the synthesis. All operations should be
performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

» Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a
dropping funnel and a condenser, magnesium turnings are covered with anhydrous diethyl
ether. A solution of methyl bromide in diethyl ether is added dropwise to initiate the formation
of methylmagnesium bromide.

o Reaction: The flask containing the Grignard reagent is cooled in an ice bath. A solution of
diphenylacetaldehyde (1.0 equivalent) in anhydrous diethyl ether is added dropwise to the
stirred Grignard solution.

e Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred for
several hours. Progress can be monitored by Thin Layer Chromatography (TLC).

e Quenching: Upon completion, the reaction mixture is cooled again in an ice bath and slowly
guenched by the dropwise addition of a saturated aqueous solution of ammonium chloride.

o Extraction: The organic layer is separated, and the aqueous layer is extracted three times
with diethyl ether. The combined organic extracts are washed with brine.

e Drying and Concentration: The organic phase is dried over anhydrous sodium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product is purified by column chromatography on silica gel
or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield
pure 1,1-Diphenyl-2-propanol.

Visualization: Synthetic Workflow
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Workflow for the Synthesis of 1,1-Diphenyl-2-propanol
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Caption: A flowchart illustrating the key stages of the Grignard synthesis.

Chemical Reactivity

1,1-Diphenyl-2-propanol can undergo reactions typical of secondary alcohols:
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» Oxidation: It can be oxidized by common oxidizing agents to form the corresponding ketone,
a,a-diphenylacetone.[2]

» Dehydration: Under acidic conditions, it can undergo dehydration to form an alkene.[2]

Applications in Research and Development

The utility of 1,1-Diphenyl-2-propanol spans several areas:

e Organic Synthesis: It serves as a key building block for constructing more complex
molecules, including those with potential applications in pharmaceuticals and agrochemicals.

[2]

o Material Science: Some studies suggest that the compound may have self-assembling
properties, making it a candidate for the development of novel supramolecular structures and
materials.[2]

o Research Chemical: It is used in laboratories for studying reaction mechanisms and can
serve as a standard reference material in analytical chemistry.[2]

Biological and Pharmacological Profile

The biological activity of 1,1-Diphenyl-2-propanol is an area requiring more extensive
investigation. The available literature suggests a limited range of potential activities.

» Antimicrobial and Anti-inflammatory: It has been reported to exhibit moderate antibacterial
properties and has been investigated as a potential anti-inflammatory agent.[2]

» Antioxidant Activity: Limited research indicates that it may possess some antioxidant
properties, although further studies are needed for confirmation.[2]

e Pharmacological Potential: Its ability to interact with biological membranes makes it a
compound of interest for further pharmacological studies.[2]

Signaling Pathways: A thorough review of the existing literature did not reveal any elucidated
signaling pathways directly involving 1,1-Diphenyl-2-propanol. Therefore, a diagrammatic
representation of a signaling pathway cannot be provided at this time. Research in this area is
needed to understand its mechanism of action at a cellular level.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.smolecule.com/products/s774323
https://www.smolecule.com/products/s774323
https://www.benchchem.com/product/b1345509?utm_src=pdf-body
https://www.smolecule.com/products/s774323
https://www.smolecule.com/products/s774323
https://www.smolecule.com/products/s774323
https://www.benchchem.com/product/b1345509?utm_src=pdf-body
https://www.smolecule.com/products/s774323
https://www.smolecule.com/products/s774323
https://www.smolecule.com/products/s774323
https://www.benchchem.com/product/b1345509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Antibacterial Susceptibility
Testing (General Method)

To evaluate the reported antibacterial activity, a standard method such as the broth
microdilution assay can be used to determine the Minimum Inhibitory Concentration (MIC).

¢ Inoculum Preparation: A standardized suspension of the test bacteria (e.g., Staphylococcus
aureus, Escherichia coli) is prepared in a suitable broth medium to a concentration of
approximately 5 x 10> colony-forming units (CFU)/mL.

e Compound Dilution: 1,1-Diphenyl-2-propanol is dissolved in a suitable solvent (e.qg.,
DMSO) and then serially diluted in a 96-well microtiter plate containing broth to achieve a
range of final concentrations.

 Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial
suspension. Positive (bacteria only) and negative (broth only) controls are included.

 Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

o MIC Determination: The MIC is determined as the lowest concentration of the compound that
completely inhibits visible bacterial growth.

Visualization: General Workflow for MIC Assay
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General Workflow for Minimum Inhibitory Concentration (MIC) Assay
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Caption: A generalized workflow for determining antibacterial activity.

Conclusion

1,1-Diphenyl-2-propanol (CAS 29338-49-6) is a well-defined chemical entity with established
physicochemical and spectroscopic properties. Its primary value currently lies in its utility as a
synthetic intermediate and a research chemical. While preliminary reports suggest potential
biological activities, including antibacterial and anti-inflammatory effects, this area remains
largely unexplored. There is a clear need for further in-depth pharmacological studies to
validate these initial findings, elucidate any mechanisms of action, and determine the
compound's potential for application in drug development and other fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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